Cas no 1941-09-9 ((6-Methoxy-3-allyl-phenyl)-acetat)

• Product Name: (6-Methoxy-3-allyl-phenyl)-acetat
• CAS No: 1941-09-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 2010693
• PubChem ID: 596380
• Update Time: 2025-04-21

(6-Methoxy-3-allyl-phenyl)-acetat Chemical and Physical Properties

Names and Identifiers

• (6-Methoxy-3-allyl-phenyl)-acetat
• 2-acetoxy-4-allyl-1-methoxy-benzene
• 2-Acetoxy-4-allyl-1-methoxy-benzol
• Chavibetolacetat
• Essigsaeure-(6-methoxy-3-allyl-phenylester)
• O-Acetyl-chavibetol
• 1941-09-9
• DTXSID80941124
• SCHEMBL16679994
• Phenol, 5-allyl-2-methoxy-, acetate
• ITFUXZJPFSNXBV-UHFFFAOYSA-N
• 5-Allyl-2-methoxyphenyl acetate #
• 2-Methoxy-5-(prop-2-en-1-yl)phenyl acetate
• 3-Allyl-6-methoxyphenyl acetate
• 5-Allyl-2-methoxyphenol acetate

• Inchi： 1S/C12H14O3/c1-4-5-10-6-7-11(14-3)12(8-10)15-9(2)13/h4,6-8H,1,5H2,2-3H3
• InChI Key： ITFUXZJPFSNXBV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C=CC(=C1)CC=C)OC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters